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Compound of Interest

Compound Name: Methylbutynol

Cat. No.: B8815637 Get Quote

Essential Safety and Handling Guide for
Methylbutynol
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents like Methylbutynol is of paramount importance. This guide provides immediate,

essential safety and logistical information, including comprehensive operational and disposal

plans, to ensure a secure laboratory environment. Adherence to these protocols is critical for

minimizing exposure risks and ensuring regulatory compliance.

Chemical Profile:

Name: Methylbutynol

Synonyms: 2-Methyl-3-butyn-2-ol

CAS Number: 115-19-5

Primary Hazards: Highly flammable liquid and vapor, Harmful if swallowed, Causes serious

eye damage.[1]

Personal Protective Equipment (PPE)
A thorough approach to personal protection is crucial to minimize exposure to Methylbutynol.
The following table summarizes the recommended PPE for handling this chemical.
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PPE Category Item Specifications and Use

Eye/Face Protection Safety Goggles / Face Shield

Tightly fitting safety goggles

are required.[1] A face shield

should be worn where

splashing is possible.[2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile, butyl, or neoprene

gloves are recommended.[4][5]

Butyl gloves offer protection

against a wide variety of

chemicals including alcohols.

[4] Nitrile gloves are suitable

for protection against solvents,

bases, and thinners.[6] Always

inspect gloves for integrity

before use and change them

frequently, especially if

contaminated.[7]

Body Protection
Laboratory Coat / Protective

Clothing

A flame-retardant and

antistatic laboratory coat

should be worn to protect skin

and clothing from accidental

spills.[1]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or when

vapors/aerosols are

generated.[1][2][8]

Recommended filter types

include Organic gases and

vapours filter, Type A (Brown)

or Type ABEK.[1][2]
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Standard Operating Procedure for Handling
Methylbutynol
A systematic workflow ensures that Methylbutynol is handled safely and efficiently throughout

the experimental process.
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Standard Operating Procedure for Handling Methylbutynol

Preparation

Handling

Post-Handling

Disposal

Don appropriate PPE

Work in a well-ventilated area or chemical fume hood

Dispense Methylbutynol carefully, avoiding splashes

Keep container tightly closed when not in use

Clean work area thoroughly

Decontaminate or dispose of used equipment

Remove PPE in the correct order

Wash hands thoroughly

Collect waste in a labeled, hazardous waste container

Store waste container in a designated area

Hand over to authorized waste disposal personnel
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Emergency Response Plan for Methylbutynol Spill

Initial Response

Containment & Cleanup

Final Steps

Alert others in the vicinity

Evacuate the immediate area if necessary

Don appropriate PPE for spill cleanup

Ensure adequate ventilation

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Collect absorbed material into a hazardous waste container

Clean the spill area

Dispose of waste according to regulations

Report the incident to the appropriate personnel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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